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Compound of Interest

Compound Name: 2,5,7-Trimethylquinolin-4-ol

CAS No.: 65674-07-9

Cat. No.: B1269249

Get Quote

An In-Depth Technical Guide to the Molecular Structure of 2,5,7-Trimethylquinolin-4-ol

Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a

multitude of therapeutic agents. This guide provides a comprehensive technical overview of a

specific derivative, 2,5,7-trimethylquinolin-4-ol, intended for researchers, medicinal chemists,

and drug development scientists. We will explore its structural nuances, including the critical

concept of keto-enol tautomerism, detail a robust synthetic methodology via the Gould-Jacobs

reaction, and present a multi-faceted approach to its structural elucidation using modern

spectroscopic techniques. This document serves as a practical manual, grounding theoretical

concepts in field-proven experimental protocols and explaining the causal logic behind

methodological choices to ensure scientific integrity and reproducibility.

Core Molecular Structure and Physicochemical
Properties
2,5,7-Trimethylquinolin-4-ol is a heterocyclic aromatic compound. Its structure is

characterized by a quinoline core, which is a fused bicyclic system composed of a benzene ring
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and a pyridine ring. The molecule is further substituted with three methyl groups at positions 2,

5, and 7, and a hydroxyl group at position 4.

A crucial aspect of the 2,5,7-trimethylquinolin-4-ol structure is its existence as a tautomeric

mixture. It is in equilibrium between the phenol form (2,5,7-trimethylquinolin-4-ol) and the

keto form (2,5,7-trimethyl-1H-quinolin-4-one). Spectroscopic evidence and chemical reactivity

studies of 4-hydroxyquinolines indicate that the equilibrium strongly favors the quinolin-4-one

tautomer[1]. This preference is critical for interpreting analytical data, as the presence of a

carbonyl group and an N-H bond from the quinolone form will be prominent.

Property Value Source

Molecular Formula C₁₂H₁₃NO [2][3]

Molecular Weight 187.24 g/mol [2][3]

CAS Number 65674-07-9 [3][4]

Monoisotopic Mass 187.09972 Da [2]

Predicted XlogP 2.7 - 3.1 [2][5]

Hydrogen Bond Donors 1 [5]

Hydrogen Bond Acceptors 2 [5]

Synthesis: The Gould-Jacobs Reaction
The Gould-Jacobs reaction, first reported in 1939, remains a versatile and powerful method for

constructing the 4-hydroxyquinoline scaffold from aniline precursors[1][6]. Its application here

provides a logical and efficient pathway to 2,5,7-trimethylquinolin-4-ol.

Rationale and Mechanism
The synthesis begins with 3,5-dimethylaniline as the starting material. The choice of this aniline

derivative directly dictates the final substitution pattern on the benzene portion of the quinoline

ring, placing the methyl groups at positions 5 and 7. The reaction proceeds through four key

stages:
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Condensation: Nucleophilic attack by the amino group of 3,5-dimethylaniline on diethyl

ethoxymethylenemalonate (DEEM), followed by the elimination of ethanol, forms a stable

intermediate[7][8].

Thermal Cyclization: This is the critical ring-forming step. At high temperatures (typically

>250 °C), the intermediate undergoes a 6-electron electrocyclization to form the quinoline

ring system. This step is often performed in a high-boiling point solvent like Dowtherm A or

mineral oil to achieve the necessary thermal energy and improve yields[7][9].

Saponification: The resulting ethyl ester is hydrolyzed to a carboxylic acid using a strong

base, such as sodium hydroxide[7].

Decarboxylation: The final step involves heating the carboxylic acid intermediate, which

readily decarboxylates to yield the desired 2,5,7-trimethylquinolin-4-ol[1][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

